Cas no 2098052-54-9 (3-(Fluoromethyl)-4-(4-isopropylphenyl)pyrrolidine)

• Product Name: 3-(Fluoromethyl)-4-(4-isopropylphenyl)pyrrolidine
• CAS No: 2098052-54-9
• MF: C₁₄H₂₀FN
• MW: 221.313707351685
• CID: 5727888
• PubChem ID: 121199369
• Update Time: 2025-05-26

3-(Fluoromethyl)-4-(4-isopropylphenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(fluoromethyl)-4-(4-propan-2-ylphenyl)pyrrolidine
• 3-(fluoromethyl)-4-(4-isopropylphenyl)pyrrolidine
• AKOS026706687
• 2098052-54-9
• F1907-1083
• Pyrrolidine, 3-(fluoromethyl)-4-[4-(1-methylethyl)phenyl]-
• 3-(Fluoromethyl)-4-(4-isopropylphenyl)pyrrolidine

• Inchi： 1S/C14H20FN/c1-10(2)11-3-5-12(6-4-11)14-9-16-8-13(14)7-15/h3-6,10,13-14,16H,7-9H2,1-2H3
• InChI Key： NVBGWKFCVPKACO-UHFFFAOYSA-N
• SMILES： FCC1CNCC1C1C=CC(C(C)C)=CC=1

Computed Properties

• Exact Mass: 221.157977804g/mol
• Monoisotopic Mass: 221.157977804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.981±0.06 g/cm3(Predicted)
• Boiling Point: 316.1±27.0 °C(Predicted)
• pka: 9.53±0.10(Predicted)

Additional information on 3-(Fluoromethyl)-4-(4-isopropylphenyl)pyrrolidine

Comprehensive Overview of 3-(Fluoromethyl)-4-(4-isopropylphenyl)pyrrolidine (CAS No. 2098052-54-9)

The compound 3-(Fluoromethyl)-4-(4-isopropylphenyl)pyrrolidine (CAS No. 2098052-54-9) is a fluorinated pyrrolidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the fluoromethyl group and the 4-isopropylphenyl moiety, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in modern therapeutics.

One of the key reasons for the growing interest in 3-(Fluoromethyl)-4-(4-isopropylphenyl)pyrrolidine is its role in the development of central nervous system (CNS) drugs. The pyrrolidine scaffold is a common motif in many CNS-active compounds, and the introduction of a fluorine atom can enhance metabolic stability and bioavailability. This aligns with current trends in medicinal chemistry, where fluorine incorporation is a widely adopted strategy to improve drug-like properties.

In addition to its pharmaceutical applications, 3-(Fluoromethyl)-4-(4-isopropylphenyl)pyrrolidine is also being explored in agrochemical research. The isopropylphenyl group is known to contribute to the lipophilicity of molecules, which can be advantageous in the design of pesticides and herbicides. With the global push for more sustainable and efficient agrochemicals, this compound presents a promising candidate for further development.

The synthesis of 3-(Fluoromethyl)-4-(4-isopropylphenyl)pyrrolidine typically involves multi-step organic reactions, including palladium-catalyzed cross-coupling and fluorination steps. These methods are well-documented in the literature, but researchers are continually seeking more efficient and environmentally friendly approaches. Recent advancements in flow chemistry and catalysis have opened new avenues for the scalable production of such compounds.

From a structural-activity relationship (SAR) perspective, the fluoromethyl group in 3-(Fluoromethyl)-4-(4-isopropylphenyl)pyrrolidine is a critical feature. Fluorine atoms can influence the electronic and steric properties of molecules, often leading to enhanced binding affinity to biological targets. This has been a hot topic in recent years, as evidenced by the surge in publications and patents related to fluorinated pharmaceuticals.

Another area of interest is the compound's potential role in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug discovery. The pyrrolidine core could serve as a linker or a functional group in these bifunctional molecules, which are designed to degrade disease-causing proteins. This application has been a major focus in oncology and neurodegenerative disease research.

Given the increasing regulatory scrutiny on chemical substances, the safety profile of 3-(Fluoromethyl)-4-(4-isopropylphenyl)pyrrolidine is also under investigation. Preliminary studies suggest that it exhibits moderate stability under standard conditions, but further toxicological assessments are needed to ensure its suitability for large-scale applications. This is particularly relevant in light of the REACH and FDA guidelines, which emphasize the importance of thorough safety evaluations.

In summary, 3-(Fluoromethyl)-4-(4-isopropylphenyl)pyrrolidine (CAS No. 2098052-54-9) is a versatile compound with broad potential in pharmaceutical and agrochemical industries. Its unique structural attributes and the growing demand for fluorinated compounds make it a subject of ongoing research. As the scientific community continues to explore its applications, this compound is likely to play a pivotal role in the development of next-generation therapeutics and agrochemicals.